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Compound of Interest

Compound Name: 5-Benzylamino-1-pentanol

Cat. No.: B182403 Get Quote

Technical Support Center: 5-Benzylamino-1-
pentanol
This guide provides troubleshooting and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals overcome solubility challenges

when working with 5-Benzylamino-1-pentanol in chemical reactions.

Physical and Chemical Properties
Understanding the fundamental properties of 5-Benzylamino-1-pentanol is the first step in

troubleshooting its solubility. The compound is a colorless to light yellow liquid at room

temperature.[1] Its structure contains a polar alcohol group (-OH), a secondary amine (-NH-),

and a non-polar benzyl group, giving it amphiphilic characteristics.
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Property Value Reference

Molecular Formula C₁₂H₁₉NO [1][2][3]

Molecular Weight 193.29 g/mol [1][3]

Appearance
Colorless to Light orange to

Yellow clear liquid
[1]

Density 0.993 g/cm³ [2]

Boiling Point 312.26 °C at 760 mmHg [2]

Flash Point 100.75 °C [2]

LogP (Octanol-Water Partition

Coefficient)
2.33 [2]

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the recommended starting solvents for dissolving 5-Benzylamino-1-pentanol?

Due to its structure featuring both polar (hydroxyl, amino) and non-polar (benzyl, pentyl chain)

regions, 5-Benzylamino-1-pentanol exhibits varied solubility. For initial trials, consider the

following solvents:

Polar Aprotic Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO),

Tetrahydrofuran (THF), and Acetonitrile (ACN) are often effective.

Alcohols: Methanol, ethanol, and isopropanol are good choices due to their ability to

hydrogen bond with the solute.

Chlorinated Solvents: Dichloromethane (DCM) and chloroform can dissolve the compound,

leveraging the non-polar benzyl group.

Aqueous Solutions: Solubility in pure water is limited. However, adjusting the pH can

significantly improve solubility (see Q3).
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Q2: My compound is not dissolving or is forming an oil/second layer. What steps can I take?

If you encounter poor solubility, try these physical methods sequentially:

Agitation/Vortexing: Ensure the mixture is being stirred vigorously.

Sonication: Use an ultrasonic bath to break down solute agglomerates and enhance

dissolution.

Gentle Heating: Carefully warm the mixture. An increase in temperature often increases

solubility.[4] Monitor the temperature closely to avoid decomposition or unwanted side

reactions. Always perform this in a well-ventilated fume hood.

If these methods fail, a change in solvent or the use of a co-solvent system is likely necessary.

Q3: How does pH influence the solubility of 5-Benzylamino-1-pentanol in aqueous or protic

solvents?

The secondary amine group in 5-Benzylamino-1-pentanol is basic and can be protonated

under acidic conditions. This conversion to a cationic salt dramatically increases its solubility in

polar, protic solvents like water or ethanol.[5]

To Increase Solubility: Add a small amount of a dilute acid (e.g., 0.1 M HCl). The resulting

benzylaminium salt will be significantly more polar.

Caution: Ensure that acidic conditions are compatible with your planned reaction chemistry

and the stability of other reagents.
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In Neutral or Basic Solution (pH > 7) In Acidic Solution (pH < 7)

5-Benzylamino-1-pentanol
(Less water-soluble)

Protonated Salt Form
(More water-soluble)

+ H⁺
(Acid)

- H⁺
(Base)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation Observed
During Reaction

Is the reaction
temperature stable?

Did precipitation occur
after adding a reagent?

Yes

Gently heat reaction
(if thermally stable)

No

Is the product
known to be insoluble?

No

Re-run with a
co-solvent system

Yes

Re-run in a different
solvent

Yes

Re-run at a
lower concentration

No

Problem Resolved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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